Cas no 1040638-50-3 (N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 1040638-50-3
• MF: C₁₅H₁₁FN₂O₂S
• MW: 302.323445558548
• CID: 6391294
• PubChem ID: 27370098
• Update Time: 2025-05-23

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[[5-(2-fluorophenyl)-3-isoxazolyl]methyl]-
• N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]thiophene-2-carboxamide
• N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)thiophene-2-carboxamide
• 1040638-50-3
• F2493-1512
• AKOS024651993

• Inchi： 1S/C15H11FN2O2S/c16-12-5-2-1-4-11(12)13-8-10(18-20-13)9-17-15(19)14-6-3-7-21-14/h1-8H,9H2,(H,17,19)
• InChI Key： JTPZDPYDNRUPTK-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=CC=C3F)ON=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 302.05252693g/mol
• Monoisotopic Mass: 302.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 559.3±50.0 °C(Predicted)
• pka: 12.78±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide

Professional Introduction to N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide (CAS No. 1040638-50-3)

N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1040638-50-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture incorporates several key pharmacophoric elements, including a thiophene ring, an oxazole moiety, and a fluorinated phenyl group, which collectively contribute to its potential biological activity.

The structural framework of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide is characterized by a rigid heterocyclic system, which is often conducive to stable interactions with biological targets. The presence of the fluorophenyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many drug molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies suggest that the oxazole ring in N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide may serve as a key recognition element for proteins involved in inflammatory pathways. This hypothesis is supported by experimental data indicating that oxazole-containing compounds often exhibit anti-inflammatory properties.

The thiophene component of the molecule is another critical feature that contributes to its potential therapeutic applications. Thiophenes are well-documented scaffolds in medicinal chemistry, known for their ability to modulate enzyme activity and receptor binding. In particular, thiophene derivatives have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a carboxamide functional group further enhances the compound's solubility and bioavailability, making it a more viable candidate for oral administration.

In the realm of drug discovery, the synthesis and characterization of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide have been facilitated by modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of its complex framework. These synthetic approaches not only highlight the versatility of current organic chemistry tools but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

Current research endeavors are focused on evaluating the pharmacological profile of N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide through in vitro and in vivo studies. Preliminary findings indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with enzymes such as cytochrome P450 has been explored, providing insights into its metabolic fate and potential drug-drug interactions.

The role of fluorine substituents in modulating biological activity cannot be overstated. In N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide, the fluorine atom at the para position of the phenyl ring is strategically positioned to influence electronic distributions and hydrogen bonding capabilities. Such modifications are frequently employed in medicinal chemistry to fine-tune pharmacological properties. The combination of these structural elements makes this compound an intriguing subject for further investigation.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can precisely target pathological processes. N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide exemplifies how structural complexity can be leveraged to develop novel therapeutic agents. By integrating insights from chemical biology and computational modeling, researchers aim to uncover new treatment strategies that address unmet medical needs.

The development pipeline for this compound includes plans for large-scale synthesis and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Such partnerships leverage complementary expertise and resources to accelerate the progression of promising candidates through various stages of drug development.

In conclusion, N-{[5-(2-fluorophenyl)-1,2-oxazol-3-y]methyl}thiophene-2-carboxamide (CAS No.1040638-50-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in ongoing efforts to discover new medicines. As research progresses, this compound will continue to be scrutinized for its therapeutic potential across multiple disease indications.